Cas no 2229499-59-4 (methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate)

• Product Name: methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate
• CAS No: 2229499-59-4
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 5993710
• PubChem ID: 165702366
• Update Time: 2025-06-09

methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate
• 2229499-59-4
• EN300-1786872
• methyl 5-[2-(aminooxy)ethyl]thiophene-2-carboxylate

• Inchi： 1S/C8H11NO3S/c1-11-8(10)7-3-2-6(13-7)4-5-12-9/h2-3H,4-5,9H2,1H3
• InChI Key： VJWIXYWCOXCEJE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC=C1CCON

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 89.8Ų

Additional information on methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate

Professional Introduction to Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate (CAS No. 2229499-59-4)

Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate, a compound with the chemical formula C₁₀H₁₃N₁O₃S, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound, identified by its unique CAS number 2229499-59-4, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of a thiophene ring, combined with functional groups such as an amine oxide and a carboxylate ester, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The thiophene core is a common motif in many bioactive compounds, known for its ability to interact with biological targets in various ways. In particular, the 5-position of the thiophene ring in Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate allows for the introduction of diverse substituents, which can be tailored to enhance binding affinity or modulate pharmacokinetic properties. The amine oxide group at the 2-position introduces a polar moiety that can improve solubility and bioavailability, while the carboxylate ester at the 2-position provides a site for further derivatization, enabling the synthesis of more complex analogs.

In recent years, there has been growing interest in thiophene-based compounds due to their broad spectrum of biological activities. These activities range from antimicrobial and anti-inflammatory effects to potential applications in neurodegenerative diseases and cancer therapy. The unique structural features of Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate make it an attractive candidate for further investigation in these areas. For instance, the amine oxide group has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases.

Recent studies have highlighted the importance of thiophene derivatives in drug discovery. A notable example is the use of thiophene-based compounds as scaffolds for kinase inhibitors. These inhibitors are crucial in the treatment of various cancers and inflammatory diseases. The structural flexibility of Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate allows for the design of molecules that can selectively target specific kinases, thereby minimizing side effects associated with non-specific inhibition.

The carboxylate ester functionality in Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate also offers opportunities for prodrug development. Prodrugs are pharmacologically inactive compounds that are converted into active drugs within the body. By leveraging the ester group, it is possible to create prodrugs that enhance oral bioavailability or target specific tissues more effectively. This approach has been successfully employed in other drug classes and holds promise for future applications involving Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate.

The synthesis of Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the thiophene ring, introduction of the amine oxide group, and installation of the carboxylate ester. Advanced synthetic techniques such as cross-coupling reactions and transition metal catalysis have been utilized to achieve these transformations efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures that the final product meets stringent quality standards.

Evaluation of the biological activity of Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated potential interactions with various biological targets, including enzymes and receptors relevant to human health. For example, preliminary data suggest that this compound may inhibit certain enzymes involved in inflammation pathways, making it a candidate for therapeutic development in chronic inflammatory conditions.

In vivo studies have provided further insights into the pharmacological profile of Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate. Animal models have been used to assess toxicity, pharmacokinetics, and potential therapeutic effects. These studies have shown that the compound is well-tolerated at relevant doses and exhibits promising activity against disease models relevant to its intended therapeutic applications. However, further research is needed to fully elucidate its mechanism of action and optimize its pharmacological properties.

The future development of Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate as a pharmaceutical agent will likely involve structure-activity relationship (SAR) studies to identify optimal analogs with enhanced efficacy and reduced side effects. Computational modeling techniques will play a crucial role in predicting binding interactions and guiding synthetic efforts. Additionally, collaborations between academic researchers and industry partners will be essential to advance this compound towards clinical trials and eventual market approval.

In conclusion, Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate (CAS No. 2229499-59-4) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features, combined with recent advances in drug discovery technologies, make it an attractive candidate for further investigation. As research continues to uncover new applications for thiophene-based compounds, Methyl 5-2-(aminooxy)ethylthiophene-2-carboxylate is poised to play a vital role in addressing unmet medical needs.